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Compound of Interest

Compound Name: CC-885

Cat. No.: B15603499 Get Quote

Application Notes and Protocols for CC-885
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the solubility and preparation of CC-
885 for in vivo studies, along with an overview of its mechanism of action.

Introduction
CC-885 is a potent and novel modulator of the E3 ubiquitin ligase Cereblon (CRBN). It exhibits

significant anti-tumor activity by inducing the degradation of specific target proteins, known as

neosubstrates. This document outlines the essential protocols for handling and preparing CC-
885 for preclinical research, ensuring reproducible and effective experimental outcomes.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 40 - 88 mg/mL[1] 90.72 - 199.6 mM[1]

Fresh, moisture-free

DMSO is

recommended as

absorbed moisture

can reduce solubility.

[1] Sonication may be

required.[2][3]

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline

2.25 mg/mL[2] 5.10 mM[2]

Forms a suspended

solution; sonication is

needed.[2]

10% DMSO >> 90%

corn oil
≥ 2.25 mg/mL[2] ≥ 5.10 mM[2]

Forms a clear

solution.[2]

Signaling Pathway
CC-885 functions as a "molecular glue," bringing together the CRBN E3 ubiquitin ligase and

specific neosubstrates, which are not typically targeted by CRBN.[4][5][6] This induced

proximity leads to the ubiquitination and subsequent proteasomal degradation of these target

proteins. Key neosubstrates of CC-885 include the translation termination factor GSPT1 and

the polo-like kinase 1 (PLK1).[5][6][7][8][9] The degradation of these proteins is central to the

anti-proliferative and pro-apoptotic effects of CC-885 in cancer cells.[5][6]
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CC-885 mechanism of action.

Experimental Protocols
Preparation of CC-885 for In Vivo Administration
This protocol details the preparation of CC-885 for intraperitoneal (i.p.) injection in animal

models.

Materials:

CC-885 powder

Dimethyl sulfoxide (DMSO), anhydrous

PEG300

Tween-80

Saline (0.9% NaCl) or Corn oil

Sterile microcentrifuge tubes
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Sterile syringes and needles

Vortex mixer

Sonicator

Protocol 1: Aqueous Suspension

This formulation results in a suspended solution and is suitable for many in vivo applications.

Prepare Stock Solution:

Weigh the required amount of CC-885 powder in a sterile microcentrifuge tube.

Add DMSO to a final concentration of 10% of the total desired volume.

Vortex thoroughly and sonicate if necessary to fully dissolve the CC-885.

Add Co-solvents:

Add PEG300 to a final concentration of 40% of the total volume. Vortex to mix.

Add Tween-80 to a final concentration of 5% of the total volume. Vortex to mix.

Final Formulation:

Add saline to bring the solution to the final desired volume (45%).

Vortex thoroughly to ensure a uniform suspension.

This formulation results in a solubility of approximately 2.25 mg/mL (5.10 mM).[2]

Note: This is a suspension and should be well-mixed before each administration to ensure

consistent dosing.

Protocol 2: Oil-based Solution

This formulation results in a clear solution.
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Prepare Stock Solution:

Weigh the required amount of CC-885 powder in a sterile microcentrifuge tube.

Add DMSO to a final concentration of 10% of the total desired volume.

Vortex thoroughly and sonicate if necessary to fully dissolve the CC-885.

Final Formulation:

Add corn oil to bring the solution to the final desired volume (90%).

Vortex thoroughly until a clear solution is obtained.

This formulation achieves a solubility of at least 2.25 mg/mL (5.10 mM).[2]

Important Considerations:

It is recommended to prepare the working solution fresh on the day of use.[10]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.[10]

The provided solvent percentages represent their volumetric ratio in the final solution.[10]
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In Vivo Formulation Workflow

Aqueous Suspension Oil-based Solution

Weigh CC-885

Add 10% DMSO
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CC-885 in vivo preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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